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Compound of Interest

Compound Name: Mitoquidone

Cat. No.: B1195684 Get Quote

Introduction

Mitoquidone (MitoQ), a mitochondria-targeted antioxidant, is a derivative of the dietary

antioxidant coenzyme Q10 covalently attached to a triphenylphosphonium (TPP) cation. This

modification facilitates its accumulation within mitochondria, the primary site of reactive oxygen

species (ROS) production. Due to its therapeutic potential in various oxidative stress-related

diseases, a robust and sensitive analytical method for its quantification in biological matrices is

crucial for pharmacokinetic and pharmacodynamic studies. This application note describes a

detailed high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS)

method for the sensitive and selective quantification of Mitoquidone in plasma.

Experimental Workflow
The overall experimental workflow for the quantification of Mitoquidone in plasma is depicted

below.
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To cite this document: BenchChem. [Application Note: Quantification of Mitoquidone in
Plasma by HPLC-MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1195684#hplc-ms-method-for-quantifying-
mitoquidone-in-plasma]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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